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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the use of validated
antibodies against Nibrin (also known as NBN or NBS1) in Western blot analysis. Nibrin is a
critical component of the MRE11/RAD50/NBN (MRN) complex, which acts as a primary sensor
of DNA double-strand breaks (DSBs) and is integral to the cellular DNA damage response.[1]
[2] Accurate and reliable detection of Nibrin is essential for research in cancer biology, DNA
repair mechanisms, and the development of targeted therapies.

Introduction to Nibrin

Nibrin is a 754-amino acid protein encoded by the NBN gene in humans.[2] It plays a crucial
role in maintaining genomic integrity through its involvement in DNA repair, DNA damage-
induced checkpoint activation, and telomere maintenance.[1][2] As part of the MRN complex,
Nibrin is responsible for the recruitment of the MRE11 and RAD5S0 proteins to the sites of DNA
damage.[1] The complex then facilitates the activation of the ATM (ataxia telangiectasia
mutated) kinase, a central player in the DNA damage signaling cascade.[1][2] Mutations in the
NBN gene are associated with Nijmegen breakage syndrome, a rare autosomal recessive
disorder characterized by chromosomal instability, immunodeficiency, and a predisposition to
cancer.[1]
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The following table summarizes commercially available antibodies that have been validated for

the detection of Nibrin in Western blot applications. It is crucial to select an antibody that has

been validated for your specific experimental conditions.
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Experimental Protocols
A. Western Blot Workflow

The following diagram outlines the general workflow for Western blot analysis of Nibrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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